Cas no 2648997-14-0 (5-chloro-2-(2-isocyanatoethyl)thieno3,2-bpyridine)

• Product Name: 5-chloro-2-(2-isocyanatoethyl)thieno3,2-bpyridine
• CAS No: 2648997-14-0
• MF: C₁₀H₇ClN₂OS
• MW: 238.693379640579
• CID: 5830011
• PubChem ID: 165704182
• Update Time: 2025-05-28

5-chloro-2-(2-isocyanatoethyl)thieno3,2-bpyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(2-isocyanatoethyl)thieno[3,2-b]pyridine
• 2648997-14-0
• EN300-1994198
• 5-chloro-2-(2-isocyanatoethyl)thieno3,2-bpyridine

• Inchi： 1S/C10H7ClN2OS/c11-10-2-1-9-8(13-10)5-7(15-9)3-4-12-6-14/h1-2,5H,3-4H2
• InChI Key： HPHGCTJBUDQAEV-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(CCN=C=O)S2)N=1

Computed Properties

• Exact Mass: 237.9967617g/mol
• Monoisotopic Mass: 237.9967617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.6Ų

Additional information on 5-chloro-2-(2-isocyanatoethyl)thieno3,2-bpyridine

Recent Advances in the Study of 5-Chloro-2-(2-isocyanatoethyl)thieno[3,2-b]pyridine (CAS: 2648997-14-0)

The compound 5-chloro-2-(2-isocyanatoethyl)thieno[3,2-b]pyridine (CAS: 2648997-14-0) has recently emerged as a promising scaffold in medicinal chemistry and drug discovery. This heterocyclic compound, featuring both thienopyridine and isocyanate functional groups, has demonstrated significant potential in the development of targeted therapies. Recent studies have focused on its unique chemical properties and biological activities, particularly in the context of kinase inhibition and covalent protein modification.

Structural analysis reveals that the isocyanate group at the ethyl side chain enables this compound to act as an electrophile, forming covalent bonds with nucleophilic residues in biological targets. This characteristic has been exploited in the design of irreversible inhibitors for various disease-relevant proteins. The thienopyridine core provides optimal geometry for binding to ATP pockets of kinases, while the chlorine substituent enhances both binding affinity and metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated that derivatives of 5-chloro-2-(2-isocyanatoethyl)thieno[3,2-b]pyridine showed potent inhibition against Bruton's tyrosine kinase (BTK) with IC50 values in the low nanomolar range. The covalent binding mechanism was confirmed through mass spectrometry analysis and X-ray crystallography, revealing a unique binding mode distinct from traditional BTK inhibitors.

Another significant application has been in the development of proteolysis-targeting chimeras (PROTACs). The isocyanate functionality allows for efficient conjugation to E3 ligase ligands, creating bifunctional molecules capable of inducing targeted protein degradation. Recent preclinical data suggest these compounds exhibit improved selectivity profiles compared to conventional small molecule inhibitors.

From a synthetic chemistry perspective, novel routes for the preparation of 5-chloro-2-(2-isocyanatoethyl)thieno[3,2-b]pyridine have been developed to improve yield and purity. A 2024 patent application describes an optimized three-step synthesis from commercially available starting materials, achieving >95% purity at gram scale. This advancement addresses previous challenges in handling the reactive isocyanate group during synthesis.

Pharmacokinetic studies in animal models indicate that compounds based on this scaffold demonstrate favorable absorption and distribution profiles, with moderate plasma protein binding and good tissue penetration. The chlorine substitution appears to mitigate rapid metabolic clearance observed in earlier analogs, significantly improving half-life while maintaining desirable solubility characteristics.

Current research directions include exploring the scaffold's utility in other therapeutic areas beyond oncology, particularly in inflammatory and autoimmune diseases. Preliminary data suggest potential applications in targeting IRAK4 and other kinases involved in immune signaling pathways. The unique combination of covalent binding capability and favorable physicochemical properties positions this compound as a versatile platform for future drug development efforts.